3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide

• IUPAC Name: 3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide
• InChI: InChI=1S/C12H16N2O4/c1-3-18-7-6-12(15)13-11-5-4-10(14(16)17)8-9(11)2/h4-5,8H,3,6-7H2,1-2H3,(H,13,15)
• InChI Key: WWRRSYNOZHCPPR-UHFFFAOYSA-N
• Canonical SMILES: CCOCCC(=O)NC1=C(C=C(C=C1)[N+](=O)[O-])C
• Molecular Formula: C12H16N2O4
• Molecular Weight: 252.27 g/mol

Description

3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide is a chemical compound that is used in scientific research due to its unique properties. This compound is synthesized through a specific method and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments. In

Mechanism of Action

The mechanism of action of 3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide is not fully understood. However, it is believed to work by inhibiting the production of inflammatory mediators such as prostaglandins and leukotrienes. This inhibition leads to a reduction in inflammation and pain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide have been studied extensively. It has been found to have anti-inflammatory and analgesic effects, as mentioned earlier. Additionally, it has been shown to have a low toxicity profile, making it a safe option for use in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide for lab experiments is its low toxicity profile. This makes it a safe option for use in various experiments. Additionally, its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of various diseases.
However, one of the limitations of this compound is its limited solubility in water. This can make it difficult to use in certain experiments that require aqueous solutions. Additionally, its mechanism of action is not fully understood, which can make it challenging to design experiments that target specific pathways.

Future Directions

There are several potential future directions for the use of 3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide in scientific research. One potential direction is in the development of new drugs for the treatment of inflammatory diseases such as arthritis and Crohn's disease. Additionally, this compound could be studied further to better understand its mechanism of action and potential interactions with other compounds.
Conclusion:
In conclusion, 3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide is a unique chemical compound that has been studied extensively for its potential in scientific research. Its anti-inflammatory and analgesic properties make it a potential candidate for the treatment of various diseases. While there are limitations to its use, there are also several potential future directions for its study and application in scientific research.

Scientific Research Applications

3-ethoxy-N-(2-methyl-4-nitrophenyl)propanamide has been used in various scientific research applications. One of the most significant applications is in the field of medicinal chemistry, where this compound has been studied for its potential as a drug candidate. It has been found to have anti-inflammatory and analgesic properties, making it a potential candidate for the treatment of various diseases.